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Compound of Interest

Compound Name: 5-Bromo-1,3-benzodioxole

Cat. No.: B1209508 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
5-Bromo-1,3-benzodioxole is a crucial intermediate in the synthesis of various organic

compounds, including pharmaceuticals and agrochemicals. A thorough understanding of its

solubility in different organic solvents is paramount for its effective use in synthesis, purification,

and formulation development. This technical guide provides a summary of available solubility

data, a detailed experimental protocol for determining solubility, and a visual representation of

the experimental workflow.
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Property Value Reference

Molecular Formula C₇H₅BrO₂ [1]

Molecular Weight 201.02 g/mol [1]

Appearance
White to pale yellow crystalline

powder
[1]

Melting Point 50-52°C [1]

Boiling Point 240-242°C [1]

Density 1.72 g/cm³ [1]

Solubility Data
The solubility of 5-Bromo-1,3-benzodioxole has been qualitatively and quantitatively

assessed in various solvents. The following table summarizes the available data. It is important

to note that quantitative data in a wide range of organic solvents is not extensively available in

the literature, highlighting the need for experimental determination using the protocol provided

in this guide.
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Solvent
Temperature
(°C)

Solubility Method Reference

Dimethyl

Sulfoxide

(DMSO)

Not Specified Soluble Qualitative [1]

Dimethyl

Sulfoxide

(DMSO)

Not Specified
100 mg/mL (with

sonication)
Quantitative [2]

Dichloromethane Not Specified Soluble Qualitative [1]

Ethanol Not Specified Slightly Soluble Qualitative [1]

Water Not Specified Insoluble Qualitative [1]

Water Not Specified 0.217 mg/mL Calculated [3]

10% DMSO /

90% (20% SBE-

β-CD in Saline)

Not Specified ≥ 2.5 mg/mL Quantitative [2]

10% DMSO /

90% Corn Oil
Not Specified ≥ 2.5 mg/mL Quantitative [2]

Experimental Protocol for Solubility Determination
The following protocol is a standardized method for determining the solubility of a solid

compound, such as 5-Bromo-1,3-benzodioxole, in an organic solvent. This method is adapted

from established guidelines for solubility testing.

4.1. Principle

This method, often referred to as the "shake-flask" or equilibrium solubility method, involves

saturating a solvent with the solute at a constant temperature. The concentration of the solute

in the saturated solution is then determined analytically, providing the solubility value.

4.2. Materials and Equipment
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5-Bromo-1,3-benzodioxole (high purity)

Selected organic solvents (analytical grade)

Thermostatically controlled shaker or water bath

Calibrated thermometer

Analytical balance

Vials with screw caps

Centrifuge

Syringes and syringe filters (e.g., 0.22 µm PTFE)

High-Performance Liquid Chromatography (HPLC) or Gas Chromatography (GC) system

with a suitable detector

Volumetric flasks and pipettes

4.3. Procedure

Preparation of the Test System:

Accurately weigh an excess amount of 5-Bromo-1,3-benzodioxole into a vial. The excess

solid should be sufficient to ensure that a saturated solution is formed and that solid

remains after equilibrium is reached.

Add a known volume of the selected organic solvent to the vial.

Securely cap the vial to prevent solvent evaporation.

Equilibration:

Place the vial in a thermostatically controlled shaker or water bath set to the desired

temperature (e.g., 25 °C).
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Agitate the mixture for a sufficient period to allow for equilibrium to be reached. A

preliminary test may be necessary to determine the time required to reach equilibrium

(typically 24 to 72 hours).

Sample Separation:

After equilibration, allow the vial to stand undisturbed at the constant temperature to allow

the excess solid to settle.

To separate the saturated solution from the undissolved solid, centrifugation is the

preferred method. Centrifuge the vial at a sufficient speed and for a duration that ensures

clear separation.

Carefully withdraw a known volume of the clear supernatant using a syringe.

Immediately filter the withdrawn solution through a syringe filter into a clean vial to remove

any remaining microscopic particles. This step should be performed quickly to minimize

temperature changes and solvent evaporation.

Analysis:

Accurately dilute the filtered saturated solution with a suitable solvent to a concentration

within the calibrated range of the analytical instrument.

Determine the concentration of 5-Bromo-1,3-benzodioxole in the diluted solution using a

validated HPLC or GC method.

Prepare a calibration curve using standard solutions of known concentrations of 5-Bromo-
1,3-benzodioxole.

Calculation of Solubility:

Calculate the concentration of 5-Bromo-1,3-benzodioxole in the original saturated

solution by accounting for the dilution factor.

Express the solubility in appropriate units, such as mg/mL or g/100 mL.

4.4. Data Reporting

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 9 Tech Support

https://www.benchchem.com/product/b1209508?utm_src=pdf-body
https://www.benchchem.com/product/b1209508?utm_src=pdf-body
https://www.benchchem.com/product/b1209508?utm_src=pdf-body
https://www.benchchem.com/product/b1209508?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1209508?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The solubility report should include:

The name of the compound (5-Bromo-1,3-benzodioxole).

The name of the solvent.

The experimental temperature and its constancy.

The equilibration time.

The analytical method used for concentration determination.

The solubility value, including the units.

Any observations, such as the appearance of the solution.

Visualizations
Experimental Workflow for Solubility Determination
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Experimental Workflow for Solubility Determination of 5-Bromo-1,3-benzodioxole

1. Preparation

2. Equilibration

3. Separation

4. Analysis

5. Calculation

Weigh excess
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Add known volume
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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